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Compound of Interest

3-(Dimethoxymethyl)-5-
Compound Name:
(tributylstannyl)pyridine

CAS No.: 1204580-69-7

Cat. No.: B581428

Get Quote

Abstract & Strategic Value

This guide details the optimized application of 3-(Dimethoxymethyl)-5-
(tributylstannyl)pyridine (CAS: 1264193-67-0), a versatile heterocyclic building block. This
reagent allows for the modular installation of a 3,5-disubstituted pyridine scaffold—a "privileged
structure” in kinase inhibitors and GPCR ligands.

The dimethoxymethyl group serves as a robust masked aldehyde, stable under basic Stille
coupling conditions but readily convertible to a formyl group for subsequent reductive amination
or olefination. The tributylstannyl moiety enables mild, neutral cross-coupling with aryl halides,
avoiding the harsh basicity required for boronic acids (Suzuki) or organozincs (Negishi), thus
preserving sensitive pharmacophores.

Chemical Profile
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Parameter Specification

Compound Name 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine
CAS Number 1264193-67-0

Molecular Formula C20H37NO2Sn

Molecular Weight 442.22 g/mol

Appearance Colorless to pale yellow oil

Air-stable (short term); store under Argon at

Stability _
4°C. Moisture stable.
Solubility Soluble in DCM, THF, Toluene, DMF, Dioxane.
C5-Stannane: Nucleophile for Pd-catalyzed
Key Functionality coupling.C3-Acetal: Acid-labile aldehyde

precursor.

Mechanistic Insight & Catalytic Cycle

The Stille coupling of electron-deficient heterocycles like pyridine presents unique challenges.
The pyridine nitrogen can coordinate to the Palladium(ll) center, potentially arresting the
catalytic cycle. Furthermore, the electron-poor nature of the pyridine ring slows the
transmetalation step.

Optimization Strategy:

e Ligand Selection: Use bulky ligands (e.g., AsPhs, XPhos) or chelating ligands (dppf) to
prevent non-productive coordination of the pyridine nitrogen.

o Copper Effect: The addition of Cul facilitates the "Copper Effect,” where the organostannane
transmetalates to Copper first, forming a more reactive organocopper species that transfers
the organic group to Palladium.

e Fluoride Activation: Fluoride ions (CsF) form hypervalent stannate species [R-SnBusF]~,
which are significantly more nucleophilic and accelerate transmetalation.
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Diagram 1: Catalytic Cycle & Activation Pathways|[1]
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Caption: The Stille cycle highlighting dual activation pathways: Copper(l) mediation and
Fluoride-assisted hypervalent stannate formation to overcome pyridine deactivation.

Standardized Experimental Protocols
Method A: Standard Conditions (Robust & Scalable)

Best for: Aryl iodides, electron-deficient aryl bromides, and non-hindered substrates.

Reagents:

Aryl Halide (1.0 equiv)[1][2]

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.1 — 1.2 equiv)

Pd(PPhs)a (5 mol%)

Toluene (anhydrous, 0.1 M concentration)
Procedure:

o Charge a reaction vial with the Aryl Halide, Pyridine Stannane, and Pd(PPhs)a.
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o Evacuate and backfill with Nitrogen or Argon (3 cycles).
e Add anhydrous Toluene via syringe.
e Heat to 100-110°C for 4—12 hours. Monitor by LCMS.

 Critical: Do not expose to air while hot to prevent catalyst decomposition (Pd black
precipitation).

o Cool to room temperature and proceed to Tin Removal Protocol.

Method B: "Difficult"” Couplings (Hindered/Deactivated)

Best for: Aryl chlorides, electron-rich aryl bromides, or heteroaryl chlorides.

Reagents:

Aryl Halide (1.0 equiv)[1][2]

3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.2 equiv)

Pd:(dba)s (2.5 mol%)

Ligand: XPhos or AsPhs (5-10 mol%)

Additive: Cul (10 mol%) OR CsF (2.0 equiv)

Solvent: 1,4-Dioxane or DMF (anhydrous, degassed)

Procedure:

o Combine Pd source, Ligand, Aryl Halide, Stannane, and Additive in a pressure vial.

e Purge with Argon. Add solvent.[2]

» Heat to 80—-100°C.

o Note: If using CsF, the reaction can often be run at lower temperatures (60—-80°C) due to
fluoride activation.
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» Monitor closely; Cul-mediated reactions are often faster.

Purification & Tin Removal (Critical for Drug Dev)

Removing tributyltin residues is the primary challenge in Stille chemistry. Tin is toxic and
lipophilic, often co-eluting with the product.[3]

Protocol: Potassium Fluoride (KF) on Silica

This is the most effective method for parallel synthesis and medicinal chemistry.

Preparation: Prepare a slurry of Silica Gel (100 g) in water/KF solution (10 g KF in 20 mL
H20). Mix until a free-flowing powder is obtained. Alternatively, use 10% w/w solid Potassium
Carbonate mixed with Silica.[4]

Execution:
o Dilute the crude reaction mixture with Ethyl Acetate or Ether.[4]
o Add the KF/Silica mixture (approx.[4] 50x weight of tin reagent).[5]

o Stir vigorously at room temperature for 30 minutes. The fluoride binds the tin, forming
insoluble polymeric fluorostannanes.

Filtration: Filter through a pad of Celite. The tin residues remain on the solid phase.
Wash: Wash the pad with EtOAc.

Result: The filtrate contains the product with <50 ppm Tin levels.

Protocol: Aqueous KF Wash (Alternative)[3]

« Dilute reaction with EtOAc.[2]
» Wash organic layer 3x with saturated aqueous KF solution.[4]

e Warning: This can cause emulsions. If an emulsion forms, filter the biphasic mixture through
Celite.[4]
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Deprotection of the Acetal

Converting the masked aldehyde to the active formyl group.
Reagents: 2N HCI (aq), THF.

Procedure:

Dissolve the purified coupling product in THF.

Add 2N HCI (10 equiv).

Stir at RT for 1-4 hours.

o Monitoring: The acetal (singlet at ~5.4 ppm in 1H NMR) disappears; the aldehyde proton
appears (~10.0 ppm).

Workup: Neutralize carefully with saturated NaHCOs (gas evolution!). Extract with DCM.

Workflow Visualization
Diagram 2: Experimental Workflow
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Caption: Step-by-step workflow from coupling to the final deprotected aldehyde.

Troubleshooting Guide
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Issue Probable Cause Solution

Catalyst poisoning by Pyridine Switch to Pdz(dba)s / XPhos or

No Reaction
N. add Cul (10 mol%).
Ensure anhydrous conditions.
Protodestannylation Traces of acid or moisture. Add mild base (Cs2CO3) if
necessary.
] Oxidative coupling of Degass solvents thoroughly
Homocoupling (Ar-Ar) T
Stannane. (freeze-pump-thaw). Avoid air.

S ) Add more ligand (PPhs) or
Pd precipitation (Ligand

Black Precipitate ) o switch to thermally stable
dissociation). _
ligands (dppf).

Filter the entire biphasic
Emulsion during Workup Insoluble Tin Fluorides. mixture through a Celite pad

before separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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